Cas no 81851-29-8 (propyl sulfamate)

propyl sulfamate structure
propyl sulfamate structure
Product Name:propyl sulfamate
CAS No:81851-29-8
MF:C3H9NO3S
MW:139.173459768295
MDL:MFCD32773969
CID:3535786
PubChem ID:12914627
Update Time:2025-04-22

propyl sulfamate Chemical and Physical Properties

Names and Identifiers

    • SULFAMIC ACID, PROPYL ESTER
    • propyl sulfamate
    • BDBM50136086
    • Z3271508987
    • EN300-1989525
    • 81851-29-8
    • SCHEMBL1052542
    • propylsulfamate
    • CHEMBL348471
    • Sulfamic acid propyl ester
    • MDL: MFCD32773969
    • Inchi: 1S/C3H9NO3S/c1-2-3-7-8(4,5)6/h2-3H2,1H3,(H2,4,5,6)
    • InChI Key: GGIUUCJLIYQRAE-UHFFFAOYSA-N
    • SMILES: S(N)(OCCC)(=O)=O

Computed Properties

  • Exact Mass: 139.03031432Da
  • Monoisotopic Mass: 139.03031432Da
  • Isotope Atom Count: 0
  • Hydrogen Bond Donor Count: 1
  • Hydrogen Bond Acceptor Count: 4
  • Heavy Atom Count: 8
  • Rotatable Bond Count: 3
  • Complexity: 133
  • Covalently-Bonded Unit Count: 1
  • Defined Atom Stereocenter Count: 0
  • Undefined Atom Stereocenter Count : 0
  • Defined Bond Stereocenter Count: 0
  • Undefined Bond Stereocenter Count: 0
  • XLogP3: -0.1
  • Topological Polar Surface Area: 77.8Ų

propyl sulfamate Pricemore >>

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